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Compound of Interest

Compound Name: 6-(Azepan-1-yl)pyrimidin-4-amine

CAS No.: 110378-52-4

Cat. No.: B1490743

Get Quote

In the realm of drug discovery and development, the journey of a promising molecule from a

laboratory curiosity to a therapeutic agent is fraught with challenges. A significant portion of

these challenges lies in understanding and optimizing the molecule's fundamental

physicochemical properties. This guide focuses on a novel heterocyclic compound, 6-(Azepan-
1-yl)pyrimidin-4-amine, a molecule of interest due to its pyrimidine core, a scaffold prevalent

in numerous therapeutic agents.

As a novel entity, public-domain data on the solubility and stability of 6-(Azepan-1-
yl)pyrimidin-4-amine is not available. Therefore, this document serves as a comprehensive

technical guide for researchers, scientists, and drug development professionals, outlining a

robust, first-principles approach to thoroughly characterize these critical attributes. We will not

merely present protocols; we will delve into the causality behind experimental choices, ensuring

a self-validating and scientifically rigorous investigation. This guide is structured to provide a

logical workflow, from initial solubility assessments to in-depth stability profiling, grounded in

authoritative regulatory guidelines.
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Part 1: A Deep Dive into the Solubility of 6-(Azepan-
1-yl)pyrimidin-4-amine
A compound's therapeutic efficacy is contingent upon its ability to be absorbed and reach its

site of action, processes largely governed by its aqueous solubility. For oral drug candidates,

poor solubility can lead to low and variable bioavailability, rendering an otherwise potent

compound ineffective. The Biopharmaceutics Classification System (BCS) categorizes a drug

as "highly soluble" if its highest marketed dose can dissolve in 250 mL or less of aqueous

media over a pH range of 1.2-6.8 at 37°C.[1] This classification has significant regulatory

implications, making accurate solubility determination a cornerstone of early-phase

development.[1]

Structural Considerations and Hypothesized Solubility
Profile
The structure of 6-(Azepan-1-yl)pyrimidin-4-amine, featuring a pyrimidine ring and two amine

functionalities, suggests it is a weak base. Consequently, its solubility is expected to be highly

dependent on pH. The amine groups will be protonated at lower pH values, leading to the

formation of more soluble salt forms. Conversely, as the pH increases towards and beyond the

pKa of the amine groups, the neutral, less soluble form of the molecule will predominate.

Understanding this pH-solubility relationship is crucial for predicting its behavior in the

gastrointestinal tract.

Experimental Protocol: Thermodynamic (Shake-Flask)
Solubility Determination
The shake-flask method remains the gold standard for determining thermodynamic equilibrium

solubility due to its accuracy and reliability.[1][2]

Objective: To determine the equilibrium solubility of 6-(Azepan-1-yl)pyrimidin-4-amine across

a biopharmaceutically relevant pH range at 37°C.

Methodology:

Preparation of Buffers: Prepare a series of buffers covering the pH range of 1.2 to 7.4 (e.g.,

pH 1.2 HCl, pH 4.5 acetate, pH 6.8 phosphate).
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Compound Addition: Add an excess amount of solid 6-(Azepan-1-yl)pyrimidin-4-amine to

vials containing each buffer. The excess solid is crucial to ensure that a saturated solution is

achieved.

Equilibration: Seal the vials and place them in a shaking incubator set at 37°C for a

predetermined period (typically 24-72 hours) to allow the system to reach equilibrium.[1]

Sample Collection and Preparation: After equilibration, visually confirm the presence of

undissolved solid. Carefully withdraw an aliquot of the supernatant.

Separation of Solid: Separate the undissolved solid from the saturated solution by

centrifugation followed by filtration through a low-binding filter (e.g., 0.22 µm PVDF).[1]

Quantification: Accurately dilute the filtrate and analyze the concentration of the dissolved

compound using a validated, stability-indicating analytical method, such as High-

Performance Liquid Chromatography with UV detection (HPLC-UV).

pH Verification: Measure the pH of the final saturated solution to ensure it has not shifted

significantly during the experiment.[3]

Data Presentation: pH-Solubility Profile
The results should be summarized in a clear, tabular format.

pH of Medium Temperature (°C)
Mean Solubility
(mg/mL)

Standard Deviation

1.2 37

4.5 37

6.8 37

7.4 37

Visualization: Shake-Flask Solubility Workflow
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Caption: Workflow for thermodynamic solubility determination.
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Part 2: Comprehensive Stability Profiling
The stability of an active pharmaceutical ingredient (API) is its capacity to remain within

established specifications to maintain its identity, strength, quality, and purity.[4][5] Stability

testing is a regulatory requirement and provides critical information for determining storage

conditions, re-test periods, and shelf-life.[4][6]

Potential Degradation Pathways
The chemical structure of 6-(Azepan-1-yl)pyrimidin-4-amine suggests potential susceptibility

to:

Hydrolysis: The amine groups may be susceptible to hydrolysis under acidic or basic

conditions.

Oxidation: The electron-rich pyrimidine ring and amine functionalities could be prone to

oxidative degradation.

Photodegradation: Aromatic systems can be susceptible to degradation upon exposure to

light.

Experimental Protocol: Forced Degradation (Stress
Testing)
Forced degradation studies are essential to identify likely degradation products, understand

degradation pathways, and establish the stability-indicating power of the analytical methods

used.[7]

Objective: To investigate the intrinsic stability of 6-(Azepan-1-yl)pyrimidin-4-amine under

various stress conditions.

Methodology:

A single batch of the API is typically used for stress testing.[6][7]

Acidic Hydrolysis: Incubate a solution of the compound in 0.1 M HCl at an elevated

temperature (e.g., 60°C) for a defined period.
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Basic Hydrolysis: Incubate a solution of the compound in 0.1 M NaOH at an elevated

temperature (e.g., 60°C) for a defined period.

Oxidative Degradation: Expose a solution of the compound to 3% hydrogen peroxide (H₂O₂)

at room temperature.

Thermal Degradation: Expose the solid compound to dry heat (e.g., 70°C).

Photostability: Expose the solid compound and a solution to light providing an overall

illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of

not less than 200-watt hours/square meter.

Samples are taken at various time points and analyzed by a stability-indicating HPLC method

to determine the loss of the parent compound and the formation of degradation products.

Data Presentation: Forced Degradation Summary
Stress
Condition

Duration/Temp
% Assay of
Parent

% Degradation
No. of
Degradants

0.1 M HCl 24h / 60°C

0.1 M NaOH 24h / 60°C

3% H₂O₂ 24h / RT

Thermal (Solid) 48h / 70°C

Photolytic (Solid) Per ICH Q1B

Photolytic

(Solution)
Per ICH Q1B

Experimental Protocol: Formal (ICH) Stability Studies
Formal stability studies are conducted on multiple batches in the proposed container closure

system to establish a re-test period or shelf life.[4][6]

Objective: To evaluate the stability of 6-(Azepan-1-yl)pyrimidin-4-amine under long-term and

accelerated storage conditions.
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Methodology:

Batch Selection: Place at least three primary batches of the API on stability.[8]

Storage Conditions:

Long-term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.[4]

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.

Testing Frequency:

Long-term: 0, 3, 6, 9, 12, 18, 24, and 36 months.[6][7]

Accelerated: 0, 3, and 6 months.[6][7]

Attributes to be Tested: The stability-indicating assay should monitor for appearance, assay

of the active substance, degradation products, and any other relevant physical or chemical

properties.[6]

Visualization: Stability Testing Strategy
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Caption: Decision workflow for API stability assessment.

Conclusion: Building a Foundation for Successful
Development
This guide provides a comprehensive framework for the systematic evaluation of the solubility

and stability of 6-(Azepan-1-yl)pyrimidin-4-amine. By adhering to these scientifically sound

and regulatory-compliant methodologies, researchers can generate a robust physicochemical

data package. This data is not merely a collection of results but forms the very foundation upon

which successful formulation development, analytical method validation, and ultimately, clinical

and commercial success are built. The insights gained from these studies will guide critical

decisions, mitigate risks, and accelerate the progression of this promising molecule through the

development pipeline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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